Cas no 1554091-48-3 (4-(3-Methoxypyridin-2-yl)benzaldehyde)
4-(3-Methoxypyridin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methoxypyridin-2-yl)benzaldehyde
- 4-(3-METHOXY(PYRIDIN-2-YL))BENZALDEHYDE
- 4-(3-Methoxypyridin-2-yl)benzaldehyde
-
- MDL: MFCD28049068
- Inchi: 1S/C13H11NO2/c1-16-12-3-2-8-14-13(12)11-6-4-10(9-15)5-7-11/h2-9H,1H3
- InChI Key: IHOHNOWTOQQAHE-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CN=C1C1C=CC(C=O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- XLogP3: 1.9
- Topological Polar Surface Area: 39.2
4-(3-Methoxypyridin-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 195852-2.500g |
4-(3-Methoxypyridin-2-yl)benzaldehyde, 95% |
1554091-48-3 | 95% | 2.500g |
$1816.00 | 2023-09-07 |
4-(3-Methoxypyridin-2-yl)benzaldehyde Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(3-Methoxypyridin-2-yl)benzaldehyde
Comprehensive Overview of 4-(3-Methoxypyridin-2-yl)benzaldehyde (CAS No. 1554091-48-3): Properties, Applications, and Industry Trends
4-(3-Methoxypyridin-2-yl)benzaldehyde (CAS No. 1554091-48-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methoxypyridine derivative features a benzaldehyde moiety linked to a 3-methoxypyridin-2-yl group, making it a versatile intermediate for synthesizing complex molecules. Its unique structure combines aromatic and heterocyclic properties, enabling applications in drug discovery, agrochemicals, and advanced materials.
The compound's molecular formula C13H11NO2 and molecular weight 213.23 g/mol position it as a valuable building block in medicinal chemistry. Researchers particularly value its aldehyde functional group for condensation reactions and its pyridine ring for metal coordination. Recent publications highlight its role in developing kinase inhibitors and GPCR-targeted compounds, aligning with current trends in personalized medicine and targeted therapies.
In material science, 4-(3-Methoxypyridin-2-yl)benzaldehyde serves as a precursor for organic semiconductors and photovoltaic materials. Its electron-rich pyridine unit and planar structure contribute to π-π stacking interactions, crucial for charge transport in OLED devices and organic electronics. This aligns with the growing demand for sustainable energy solutions and flexible electronics.
Synthetic protocols for 1554091-48-3 typically involve Suzuki-Miyaura coupling or Vilsmeier-Haack formylation, with recent improvements focusing on green chemistry principles. Industry leaders are optimizing routes to enhance atom economy and reduce environmental impact, responding to the pharmaceutical sector's emphasis on sustainable manufacturing.
Analytical characterization of this compound employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The proton NMR spectrum typically shows distinctive signals for the aldehyde proton (δ 9.8-10.2 ppm) and pyridine protons (δ 7.2-8.5 ppm), while mass spectrometry confirms the molecular ion peak at m/z 213.
Storage and handling recommendations for 4-(3-Methoxypyridin-2-yl)benzaldehyde emphasize protection from moisture and oxidation, with ideal conditions being argon atmosphere at -20°C. These precautions maintain the aldehyde reactivity crucial for downstream applications while preventing degradation.
The global market for pharmaceutical intermediates like 1554091-48-3 is projected to grow at 6.2% CAGR through 2030, driven by demand for small molecule therapeutics and precision medicine. Suppliers are expanding catalog offerings to include custom synthetic routes and isotope-labeled versions for metabolic studies.
Emerging research explores the compound's potential in bioorthogonal chemistry and click chemistry applications, particularly for bioconjugation and probe development. Its balanced lipophilicity (calculated LogP ~1.8) makes it suitable for designing blood-brain barrier permeable compounds, addressing neurological drug discovery challenges.
Quality control standards for 4-(3-Methoxypyridin-2-yl)benzaldehyde typically specify ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants and residual solvents. These specifications meet ICH guidelines for pharmaceutical intermediates and reflect industry shifts toward quality by design approaches.
Recent patent analyses reveal increasing use of 1554091-48-3 in PROTAC technology and degrader development, capitalizing on its ability to form molecular recognition elements. This positions the compound at the forefront of targeted protein degradation research, one of the most promising areas in modern drug discovery.
Comparative studies with structural analogs demonstrate that the 3-methoxy substitution on the pyridine ring enhances metabolic stability compared to unsubstituted derivatives, while maintaining favorable solubility profiles in common organic solvents. These properties make it preferable for high-throughput screening applications.
Supply chain considerations for 4-(3-Methoxypyridin-2-yl)benzaldehyde highlight the importance of multi-kilogram scale production capabilities and regulatory documentation support. Leading manufacturers now provide GMP-grade material and custom synthesis services to meet diverse research needs.
Future directions for this compound include exploration in covalent inhibitor design through its reactive aldehyde group, applications in metal-organic frameworks (MOFs) as a functional linker, and development of fluorescent probes for biological imaging. These applications align with current scientific priorities in theranostics and smart materials.
1554091-48-3 (4-(3-Methoxypyridin-2-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)